(1-ethyl-1H-1,2,4-triazol-3-yl)methanol hydrochloride
Overview
Description
(1-ethyl-1H-1,2,4-triazol-3-yl)methanol hydrochloride, commonly referred to as ETM, is a synthetic organic compound with a wide variety of applications in the scientific research field. It is a colorless, odorless, and crystalline solid with a molecular weight of 191.59 g/mol. ETM is a derivative of anhydrous hydrochloric acid and is used as a reagent for the synthesis of other compounds. It can also be used to form complexes with metal ions and as a catalyst for the formation of organic compounds.
Scientific Research Applications
ETM hydrochloride has a wide range of applications in the scientific research field. It can be used as a reagent for the synthesis of other compounds, as a catalyst for the formation of organic compounds, and as a complexing agent for metal ions. It can also be used for the preparation of biologically active compounds, such as small-molecule drugs, and for the synthesis of nanomaterials. Additionally, ETM hydrochloride is used in the study of enzyme kinetics and enzyme inhibition, as well as in the study of protein-protein interactions.
Mechanism of Action
ETM hydrochloride acts as an organic catalyst for the formation of organic compounds. It can also act as a complexing agent for metal ions, allowing them to form complexes with other molecules. Additionally, ETM hydrochloride can act as an inhibitor of enzymes, preventing them from catalyzing reactions.
Biochemical and Physiological Effects
ETM hydrochloride has been found to have a number of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, such as the enzyme cytochrome P450, which is involved in the metabolism of drugs. It has also been found to inhibit the activity of other enzymes involved in the metabolism of drugs, such as the enzyme glucuronosyltransferase. Additionally, ETM hydrochloride has been found to have an inhibitory effect on the activity of certain neurotransmitters, such as serotonin and dopamine.
Advantages and Limitations for Lab Experiments
There are several advantages to using ETM hydrochloride in laboratory experiments. It is a relatively inexpensive compound, and it is relatively easy to synthesize. Additionally, it is a relatively stable compound and can be stored for extended periods of time without significant degradation. However, there are some limitations to using ETM hydrochloride in laboratory experiments. It is a relatively toxic compound, and it can be hazardous if not handled properly. Additionally, the effects of ETM hydrochloride on biochemical and physiological processes are still not fully understood, and further research is needed to fully elucidate its effects.
Future Directions
There are several potential future directions for the use of ETM hydrochloride in scientific research. One potential direction is to further explore its effects on biochemical and physiological processes, such as enzyme inhibition and protein-protein interactions. Additionally, ETM hydrochloride could be used to synthesize new compounds for use in drug development, as well as for the preparation of nanomaterials. Furthermore, ETM hydrochloride could be used to study the effects of metal ions on organic compounds, as well as to study the effects of organic compounds on metal ions. Finally, ETM hydrochloride could be used to study the effects of organic compounds on the environment, as well as to develop new methods for the synthesis of organic compounds.
Synthesis Methods
ETM can be synthesized from anhydrous hydrochloric acid and 1-ethyl-1H-1,2,4-triazole. The reaction is carried out in a round-bottom flask with a magnetic stirrer. The anhydrous hydrochloric acid is added to the round-bottom flask and the 1-ethyl-1H-1,2,4-triazole is then added slowly while stirring the mixture. The reaction is then heated to a temperature of 80°C and allowed to react for two hours. After the reaction is complete, the mixture is cooled to room temperature and filtered to obtain the desired product, ETM hydrochloride.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (1-ethyl-1H-1,2,4-triazol-3-yl)methanol hydrochloride involves the reaction of 1-ethyl-1H-1,2,4-triazole with formaldehyde followed by reduction with sodium borohydride and subsequent reaction with hydrochloric acid.", "Starting Materials": [ "1-ethyl-1H-1,2,4-triazole", "Formaldehyde", "Sodium borohydride", "Hydrochloric acid" ], "Reaction": [ "Step 1: 1-ethyl-1H-1,2,4-triazole is reacted with formaldehyde in the presence of a catalyst such as acetic acid or sulfuric acid to form (1-ethyl-1H-1,2,4-triazol-3-yl)methanol.", "Step 2: The resulting (1-ethyl-1H-1,2,4-triazol-3-yl)methanol is then reduced with sodium borohydride to form the corresponding alcohol.", "Step 3: The alcohol is then reacted with hydrochloric acid to form (1-ethyl-1H-1,2,4-triazol-3-yl)methanol hydrochloride." ] } | |
CAS RN |
2703779-35-3 |
Molecular Formula |
C5H10ClN3O |
Molecular Weight |
163.6 |
Purity |
95 |
Origin of Product |
United States |
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